2,6-difluoro-N-(4-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)benzamide

• IUPAC Name: 2,6-difluoro-N-[4-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl]benzamide
• InChI: InChI=1S/C20H14F2N4O2/c1-28-18-10-9-17-24-16(11-26(17)25-18)12-5-7-13(8-6-12)23-20(27)19-14(21)3-2-4-15(19)22/h2-11H,1H3,(H,23,27)
• InChI Key: XXCQZCIWZFAHBL-UHFFFAOYSA-N
• Canonical SMILES: COC1=NN2C=C(N=C2C=C1)C3=CC=C(C=C3)NC(=O)C4=C(C=CC=C4F)F
• Molecular Formula: C20H14F2N4O2
• Molecular Weight: 380.3 g/mol

Description

The compound “2,6-difluoro-N-(4-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)benzamide” is a chemical compound with potential for scientific research. It has a molecular formula of C20H13F3N4O2 and an average mass of 398.338 Da.

Molecular Structure Analysis

The molecular structure of this compound is based on its molecular formula, C20H13F3N4O2. It includes a benzamide moiety that is substituted with two fluorine atoms and a phenyl group that is further substituted with an imidazo[1,2-b]pyridazin-2-yl group.

Scientific Research Applications

Selective Inhibition of Enzymes

One study focused on a class of compounds similar to "2,6-difluoro-N-(4-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)benzamide," which act as highly potent antisecretory inhibitors of (H+,K+)-ATPase. These compounds are activated by acid to form an active principle. The study aimed to find compounds with high inhibitory activity but low reactivity at neutral pH, leading to the development of Pantoprazole (Kohl et al., 1992).

Antiviral Drug Discovery

A review discussed the development of compounds including the 5-[(4-bromophenylmethyl]-2-phenyl-5H-imidazo[4,5-c]pyridine, which shares a similar structure with the subject compound. This review provided insights into novel antiviral strategies and compounds (De Clercq, 2009).

CNS Activity Studies

Research on imidazo[1,2-b]pyridazines, which are structurally related to the compound , explored their syntheses and activities in the central nervous system. This study provided insights into how similar compounds might interact with CNS receptors (Barlin et al., 1992).

PET Imaging Agent Development

A study focused on synthesizing a compound structurally close to "2,6-difluoro-N-(4-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)benzamide" as a PET imaging agent for imaging B-Raf(V600E) in cancers. This research indicates potential applications in cancer diagnosis and treatment monitoring (Wang et al., 2013).

Antibacterial Activities

Another study synthesized novel derivatives related to the compound of interest and evaluated their antibacterial activities, indicating potential applications in fighting bacterial infections (Patil et al., 2015).